3-(3,5-dimethylisoxazol-4-yl)-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3R,4S)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]oxolan-3-yl]propanamide
• InChI: InChI=1S/C17H23N3O4/c1-10-6-14(24-19-10)7-13-8-22-9-16(13)18-17(21)5-4-15-11(2)20-23-12(15)3/h6,13,16H,4-5,7-9H2,1-3H3,(H,18,21)/t13-,16+/m1/s1
• InChI Key: BAGSKBMKMLVOSS-CJNGLKHVSA-N
• Canonical SMILES: CC1=NOC(=C1)CC2COCC2NC(=O)CCC3=C(ON=C3C)C
• Isomeric SMILES: CC1=NOC(=C1)C[C@@H]2COC[C@@H]2NC(=O)CCC3=C(ON=C3C)C
• Molecular Formula: C17H23N3O4
• Molecular Weight: 333.4 g/mol

Description

3-(3,5-dimethylisoxazol-4-yl)-N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}propanamide represents a class of compounds with potential interest in various fields of chemistry and pharmacology. Its structure involves isoxazole and tetrahydrofuran units, which are common motifs in bioactive molecules.

Synthesis Analysis

The synthesis of similar compounds involves multiple steps starting from 4-amino-3,5-dimethylisoxazole, leading to the formation of propanamides with antitumor potential (C. Reddy et al., 2010). This suggests a complex synthetic route that may include amide bond formation, functional group transformations, and stereochemical considerations.

Molecular Structure Analysis

The molecular structure of compounds with related frameworks has been elucidated using X-ray crystallography, demonstrating specific spatial arrangements crucial for their biological activity. For instance, crystallographic studies have confirmed the structure of synthesized compounds and provided insight into their conformational preferences (Huang Ming-zhi et al., 2005).